Cas no 1363382-25-5 (1-Methyl-5-nitro-1H-indazole-3-carboxylic acid)

• Product Name: 1-Methyl-5-nitro-1H-indazole-3-carboxylic acid
• CAS No: 1363382-25-5
• MF: C₉H₇N₃O₄
• MW: 221.169581651688
• MDL: MFCD20924365
• CID: 3165185
• PubChem ID: 57685857
• Update Time: 2025-11-02

1-Methyl-5-nitro-1H-indazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-5-nitro-1H-indazole-3-carboxylic acid
• SB21700
• PB35139
• AK171896
• ST1100545
• 1-Methyl-5-nitro-indazole-3-carboxylic acid
• 1H-Indazole-3-carboxylic acid, 1-methyl-5-nitro-
• SCHEMBL13854989
• MFCD20924365
• 1-methyl-5-nitroindazole-3-carboxylic acid
• Z2050050901
• AKOS025291323
• 1363382-25-5
• DTXSID401247976
• AS-34951
• EN300-7417922
• 1-METHYL-5-NITRO-1H-INDAZOLE-3-CARBOXYLICACID
• CS-0052437
• 895-980-7
• NEC38225

• MDL： MFCD20924365
• Inchi： 1S/C9H7N3O4/c1-11-7-3-2-5(12(15)16)4-6(7)8(10-11)9(13)14/h2-4H,1H3,(H,13,14)
• InChI Key： LTGCETNXDDEADX-UHFFFAOYSA-N
• SMILES： OC(C1C2C=C(C=CC=2N(C)N=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 221.04365571g/mol
• Monoisotopic Mass: 221.04365571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101
• XLogP3: 1.3

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 479.6±25.0 °C at 760 mmHg
• Flash Point: 243.9±23.2 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

1-Methyl-5-nitro-1H-indazole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 1-Methyl-5-nitro-1H-indazole-3-carboxylic acid

Recent Advances in the Application of 1-Methyl-5-nitro-1H-indazole-3-carboxylic acid (CAS: 1363382-25-5) in Chemical Biology and Pharmaceutical Research

1-Methyl-5-nitro-1H-indazole-3-carboxylic acid (CAS: 1363382-25-5) has emerged as a promising scaffold in medicinal chemistry due to its versatile pharmacological properties. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents targeting various diseases, including cancer, infectious diseases, and neurological disorders. This research brief synthesizes the latest findings on this compound, focusing on its chemical properties, synthetic pathways, and biological activities.

The compound's unique indazole core, coupled with the nitro and carboxylic acid functional groups, makes it an attractive candidate for drug discovery. Recent publications in journals such as Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have demonstrated its utility in the development of kinase inhibitors and antimicrobial agents. For instance, researchers have successfully utilized 1-Methyl-5-nitro-1H-indazole-3-carboxylic acid as a precursor in the synthesis of potent c-Met kinase inhibitors, which show promise in treating various cancers.

In terms of synthetic methodology, advancements have been made in optimizing the production of 1-Methyl-5-nitro-1H-indazole-3-carboxylic acid. A 2023 study published in Organic Process Research & Development reported an improved synthetic route with higher yields and reduced environmental impact. The new protocol employs greener solvents and catalytic systems, aligning with the pharmaceutical industry's growing emphasis on sustainable chemistry practices.

Biological evaluations of derivatives based on this scaffold have revealed interesting structure-activity relationships. The nitro group at position 5 appears crucial for maintaining activity against certain bacterial strains, while modifications to the carboxylic acid moiety can significantly alter the compound's pharmacokinetic properties. These findings were recently presented at the American Chemical Society's national meeting and are currently under peer review for publication.

Looking forward, computational studies using molecular docking and dynamics simulations are providing insights into how 1-Methyl-5-nitro-1H-indazole-3-carboxylic acid interacts with various biological targets. These in silico approaches, combined with experimental data, are accelerating the design of more potent and selective derivatives. Several pharmaceutical companies have included this scaffold in their discovery pipelines, particularly for developing next-generation anti-inflammatory agents.

In conclusion, 1-Methyl-5-nitro-1H-indazole-3-carboxylic acid (CAS: 1363382-25-5) continues to demonstrate significant potential in drug discovery. Its versatility as a building block, combined with recent synthetic and biological advancements, positions it as a valuable tool for medicinal chemists. Future research directions may focus on expanding its applications in targeted drug delivery systems and combination therapies.